Cas no 1804442-72-5 (4-Hydroxy-5-phenylpyridine-2-acetic acid)

• Product Name: 4-Hydroxy-5-phenylpyridine-2-acetic acid
• CAS No: 1804442-72-5
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 4907580
• Update Time: 2025-10-29

4-Hydroxy-5-phenylpyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-5-phenylpyridine-2-acetic acid

• Inchi： 1S/C13H11NO3/c15-12-6-10(7-13(16)17)14-8-11(12)9-4-2-1-3-5-9/h1-6,8H,7H2,(H,14,15)(H,16,17)
• InChI Key： AEJUTPNCBWGDNE-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC(=O)O)NC=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 390
• XLogP3: 1.2
• Topological Polar Surface Area: 66.4

Additional information on 4-Hydroxy-5-phenylpyridine-2-acetic acid

Exploring the Properties and Applications of 4-Hydroxy-5-phenylpyridine-2-acetic acid (CAS No. 1804442-72-5)

4-Hydroxy-5-phenylpyridine-2-acetic acid (CAS No. 1804442-72-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridine core and phenyl substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring both hydroxy and acetic acid functional groups, enables diverse chemical modifications, making it valuable for drug discovery and material science applications.

Recent studies highlight the growing interest in 4-Hydroxy-5-phenylpyridine-2-acetic acid due to its potential role in modulating enzymatic activity and its use as a precursor for heterocyclic compounds. Researchers are particularly intrigued by its ability to form stable complexes with metal ions, which could pave the way for innovations in catalysis and chelation therapy. The compound's CAS No. 1804442-72-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific inquiries.

From an industrial perspective, 4-Hydroxy-5-phenylpyridine-2-acetic acid is explored for its applications in fine chemical synthesis and pharmaceutical intermediates. Its compatibility with green chemistry principles—such as solvent-free reactions and low-energy processes—aligns with the global push for sustainable manufacturing. This aspect resonates with users searching for eco-friendly chemical alternatives or green synthesis methods, positioning the compound as a topic of both scientific and environmental interest.

In the context of drug development, 4-Hydroxy-5-phenylpyridine-2-acetic acid has been investigated for its structural similarity to known bioactive scaffolds. Its pharmacophore features are often compared to those of anti-inflammatory and antimicrobial agents, sparking discussions in online forums about its potential therapeutic uses. Queries like "pyridine derivatives in medicine" or "phenylpyridine applications" frequently appear in search engines, underscoring public curiosity about its biomedical implications.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize CAS No. 1804442-72-5, ensuring high purity for research purposes. The compound's stability under various pH conditions and thermal properties are also subjects of technical discussions, addressing user questions like "how to store phenylpyridine derivatives" or "solubility of hydroxy-phenylpyridine compounds."

Beyond the lab, 4-Hydroxy-5-phenylpyridine-2-acetic acid has found niche applications in material science, particularly in the design of organic semiconductors and coordination polymers. Its conjugated system and ability to participate in π-π stacking interactions make it a candidate for advanced materials. Searches related to "pyridine-based materials" or "conductive organic molecules" often intersect with discussions about this compound.

In summary, 4-Hydroxy-5-phenylpyridine-2-acetic acid (CAS No. 1804442-72-5) represents a multifaceted compound with broad applicability across scientific disciplines. Its integration into drug discovery, sustainable chemistry, and advanced materials research ensures its continued prominence in both academic and industrial settings. As interest in tailored organic molecules grows, this compound is poised to remain a focal point of innovation and exploration.